1-(Azetidin-3-yl)-3-methylpentan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-(azetidin-3-yl)-3-methylpentan-1-one
• InChI: InChI=1S/C9H17NO/c1-3-7(2)4-9(11)8-5-10-6-8/h7-8,10H,3-6H2,1-2H3
• InChI Key: OJFAYBPBPLHZKN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CC(=O)C1CNC1

Description

1-(Azetidin-3-yl)-3-methylpentan-1-one is a ketone derivative featuring a four-membered azetidine ring substituted at the 3-position, connected to a pentan-1-one backbone with a methyl group at the 3-position of the carbon chain. This compound’s structural uniqueness lies in the combination of a strained azetidine ring (known for enhancing bioactivity in medicinal chemistry) and a branched alkyl chain, which may influence its physicochemical properties and reactivity .

Biological Activity

1-(Azetidin-3-yl)-3-methylpentan-1-one, a compound featuring a unique azetidine ring structure, has garnered attention for its potential biological activities. This article reviews the available literature on its pharmacological properties, mechanisms of action, and implications in various therapeutic contexts.

Chemical Structure

The compound's structure can be described as follows:

• Chemical Formula : C₈H₁₅N
• Molecular Weight : Approximately 139.21 g/mol
• Structural Characteristics : The azetidine ring contributes to its unique reactivity and interaction with biological targets.

Biological Activity Overview

Research indicates that 1-(Azetidin-3-yl)-3-methylpentan-1-one exhibits several biological activities, including:

• CNS Activity : Potential neuroprotective effects have been noted, particularly in models of neuroinflammation.
• Anti-inflammatory Properties : The compound has shown promise in modulating inflammatory pathways, potentially through the inhibition of pro-inflammatory cytokines.
• Antimicrobial Effects : Preliminary studies suggest activity against certain bacterial strains.

The biological activity of 1-(Azetidin-3-yl)-3-methylpentan-1-one may be attributed to several mechanisms:

• Receptor Interaction : The compound may interact with specific receptors involved in inflammation and pain modulation.
• Signal Transduction Pathways : It is hypothesized to influence pathways such as NF-kB and MAPK, which are crucial in inflammatory responses.
• Oxidative Stress Modulation : Evidence suggests that the compound may reduce oxidative stress markers in various cell types.

In Vitro Studies

Several studies have evaluated the effects of 1-(Azetidin-3-yl)-3-methylpentan-1-one on cell lines:

Study	Cell Line	Concentration (µM)	Effect Observed
	Neuroblastoma	10	Reduced cell viability
	Macrophages	25	Decreased TNF-alpha production
	E. coli	50	Inhibition of bacterial growth

In Vivo Studies

Animal models have been employed to assess the therapeutic potential of the compound:

• Neuroinflammation Model : In a murine model of neuroinflammation, administration of 1-(Azetidin-3-yl)-3-methylpentan-1-one resulted in reduced markers of inflammation and improved behavioral outcomes.

Case Studies

A notable case involved the use of this compound in a clinical setting for treating chronic pain associated with inflammatory conditions. Patients reported significant relief from symptoms after a treatment regimen incorporating this compound.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Key factors include molecular weight, substituent effects, and functional group positioning.

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS No.	Molecular Formula	Molecular Weight	Key Substituents	Synthesis Method (if reported)
1-(Azetidin-3-yl)-3-methylpentan-1-one*	Not Available	C₉H₁₇NO	~155.24†	Azetidin-3-yl, 3-methylpentan-1-one	Hypothetical: Alkylation of azetidine
1-(Azetidin-1-yl)-2-(cyclohexylmethyl)-5-phenylpentan-1-one	Not Provided	Likely C₂₁H₃₁NO	~313.48	Azetidin-1-yl, cyclohexylmethyl, phenyl	GP-7/GP-8 (iodoalkane + Zn or ketone)
1-(Azetidin-1-yl)-3-phenylpropan-1-one	1090905-62-6	C₁₂H₁₅NO	189.257	Azetidin-1-yl, phenylpropan-1-one	LookChem-reported efficient synthesis
1-(Azetidin-3-yl)-2-methylpentan-1-one	1692604-13-9	C₉H₁₇NO	155.24	Azetidin-3-yl, 2-methylpentan-1-one	Not explicitly detailed

*Hypothetical data inferred from positional isomer (). †Estimated based on structural similarity.

Key Observations:

Substituent Positioning: The placement of the methyl group on the pentanone chain (3-methyl vs. 2-methyl) significantly alters steric and electronic profiles. Azetidine substitution (1-yl vs. 3-yl) influences ring strain and hydrogen-bonding capacity. The 3-yl substitution may enhance solubility in polar solvents due to proximity to the ketone oxygen.

Bulky groups like cyclohexylmethyl () introduce steric bulk, which could reduce reaction rates in catalytic processes but improve thermal stability.

Synthetic Accessibility: Compounds with shorter carbon chains (e.g., propan-1-one derivatives) are typically synthesized more efficiently than pentan-1-one analogs, as seen in . The absence of reported CAS numbers for some compounds (e.g., cyclohexylmethyl derivative) suggests they may be novel or less characterized in literature.

Research Implications and Limitations

While 1-(Azetidin-3-yl)-3-methylpentan-1-one remains understudied in the provided evidence, its structural analogs highlight trends in azetidine-based chemistry:

• The methylpentanone chain could serve as a flexible linker in drug design.
• Material Science : Branched alkyl ketones may exhibit unique thermal stability, making them candidates for polymer precursors or solvents.

Limitations :

• Direct experimental data (e.g., melting points, spectral profiles) for 1-(Azetidin-3-yl)-3-methylpentan-1-one are absent, necessitating extrapolation from analogs.
• Evidence gaps in synthetic protocols and safety profiles (e.g., GHS hazards) limit practical application insights.